
5-Fluoroisobenzofuran-1(3H)-one molecular
structure and weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Fluoroisobenzofuran-1(3H)-one

Cat. No.: B1317678 Get Quote

In-Depth Technical Guide to 5-
Fluoroisobenzofuran-1(3H)-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 5-Fluoroisobenzofuran-1(3H)-one, a fluorinated building block of significant

interest in medicinal chemistry and materials science.

Molecular Structure and Properties
5-Fluoroisobenzofuran-1(3H)-one, also known as 5-fluorophthalide, is a solid, white

crystalline compound.[1][2] Its molecular structure consists of a bicyclic system with a furanone

ring fused to a benzene ring, with a fluorine atom substituted at the 5-position.

Key Identifiers and Properties:
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Property Value Reference

Molecular Formula C₈H₅FO₂ [1][3][4]

Molecular Weight 152.12 g/mol [3][4]

CAS Number 700-85-6 [3]

Appearance White crystalline solid [1][2]

Melting Point 68-72 °C or 118-119 °C [2]

Boiling Point
~288 °C to 322.686 °C at 760

mmHg
[2][4]

Solubility
Insoluble in water; Soluble in

ethanol and dichloromethane
[2]

SMILES FC1=CC=C2C(=O)OCC2=C1 [3]

InChI Key
KKDJJBAMSYLYQS-

UHFFFAOYSA-N
[1]

Note: A significant discrepancy exists in the reported melting points, which may be due to

different experimental conditions or sample purity.

Synthesis of 5-Fluoroisobenzofuran-1(3H)-one
A common and effective method for the synthesis of 5-Fluoroisobenzofuran-1(3H)-one is the

selective reduction of its corresponding anhydride, 4-Fluorophthalic Anhydride. Sodium

borohydride (NaBH₄) is a frequently used reducing agent for this type of transformation.

Experimental Protocol: Selective Reduction of 4-
Fluorophthalic Anhydride
This protocol describes a general procedure for the synthesis of 5-Fluoroisobenzofuran-
1(3H)-one.

Materials:

4-Fluorophthalic Anhydride
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Sodium Borohydride (NaBH₄)

Anhydrous Tetrahydrofuran (THF)

Methanol (MeOH)

Hydrochloric Acid (HCl), 1M solution

Saturated Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (NaCl) solution (brine)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Ethyl Acetate

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve 4-Fluorophthalic Anhydride in anhydrous THF.

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Reducing Agent: While stirring, slowly add sodium borohydride in small portions.

A mixture of THF and methanol can be used as the solvent for this step.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC).
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Quenching: Once the reaction is complete, cautiously quench the reaction by the slow

addition of 1M HCl at 0 °C until the pH is acidic (pH ~3).

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate.

Washing: Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

Drying: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: The crude product can be further purified by recrystallization or column

chromatography to yield pure 5-Fluoroisobenzofuran-1(3H)-one.

Synthesis Workflow

Reaction Work-up & Purification

Dissolve 4-Fluorophthalic Anhydride in THF Cool to 0°C Add NaBH4 Monitor with TLC Quench with 1M HCl Extract with Ethyl Acetate Wash with NaHCO3 & Brine Dry over MgSO4 Evaporate Solvent Purify (Recrystallization/Chromatography) 5-Fluoroisobenzofuran-1(3H)-one

Click to download full resolution via product page

Caption: Synthesis workflow for 5-Fluoroisobenzofuran-1(3H)-one.

Applications in Research and Drug Development
5-Fluoroisobenzofuran-1(3H)-one is a valuable intermediate in the synthesis of a variety of

biologically active molecules and advanced materials.

Pharmaceutical Synthesis: It serves as a key precursor in the development of

pharmaceuticals, particularly for central nervous system agents like serotonin reuptake

inhibitors. The presence of the fluorine atom can significantly enhance the metabolic stability

and binding affinity of drug candidates.
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Medicinal Chemistry: In medicinal chemistry, the fluorinated phthalide scaffold is utilized to

construct novel bioactive compounds. Fluorine's unique properties, such as its high

electronegativity and ability to form strong carbon-fluorine bonds, are exploited to improve

the pharmacokinetic and pharmacodynamic profiles of potential drugs.

Tracer Studies: The fluorine atom also makes this compound useful in labeling and tracer

studies, as it can be detected using ¹⁹F NMR spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1317678?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

